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Compound of Interest

Compound Name: 2-Methoxypyridine-3-boronic acid

Cat. No.: B060493

An In-depth Technical Guide to the Physical Properties of 2-Methoxypyridine-3-boronic acid

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physicochemical properties of chemical reagents is fundamental. This guide provides a
detailed overview of 2-Methoxypyridine-3-boronic acid (CAS No: 163105-90-6), a versatile
building block in modern organic and medicinal chemistry.[1][2]

Core Physical and Chemical Properties

2-Methoxypyridine-3-boronic acid is an organoboron aromatic compound that presents as a
white to off-white or tan crystalline solid at room temperature.[1][3] It is a derivative of pyridine,
featuring a boronic acid functional group at the 3-position and a methoxy group at the 2-
position.[1] This substitution pattern influences its electronic properties and reactivity, making it
a valuable reagent, particularly in cross-coupling reactions.[1] The compound may contain
varying amounts of its anhydride.[4]

Data Presentation: Quantitative Properties

The following table summarizes the key quantitative physical properties of 2-Methoxypyridine-
3-boronic acid compiled from various suppliers and databases. Note that some values are
predicted through computational models.
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Property Value Source(s)
Molecular Formula CeHsBNO3 [51[6]
Molecular Weight 152.94 g/mol 516171
Melting Point 140-146 °C [31I5]1181[9]
145 °C (decomposes) [10]
Boiling Point 326.4 £ 52.0 °C (Predicted) [41[6][9]
Density 1.24 + 0.1 g/cm? (Predicted) [6191111]
pKa 6.90 + 0.58 (Predicted) [1]16][11]
Solubility Soluble.in Methanol; Sparingly (IL]
soluble in water
Appearance White to off-white, tan, or light LIIEIE]

brown crystalline powder/solid

Storage Temperature

2-8 °C

[L1(5](6]1[7]

Experimental Protocols

Detailed experimental procedures for determining fundamental physical properties are

standardized. However, specific protocols for the synthesis and quality assessment of 2-

Methoxypyridine-3-boronic acid are crucial for its application in research.

Synthesis of 2-Methoxypyridine-3-boronic acid

A common laboratory-scale synthesis involves the directed ortho-metalation of 2-

methoxypyridine followed by borylation.[11]

Procedure:

o Dissolve 2-methoxypyridine (23.2 g) and diisopropylamine (1.35 mL) in tetrahydrofuran (THF,

223 mL) in a suitable reaction vessel.

e Cool the solution to -20 °C under an inert atmosphere.
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» Slowly add a hexane solution of lithium (trimethylsilyl)methyl (218 mL, 13.8 wt%).
» Allow the reaction to proceed for approximately 7 hours at -20 °C to achieve lithiation.

» While maintaining the temperature at -20 °C, add triisopropy! borate (40.8 g) dropwise over a
period of 40 minutes.

» After the addition is complete, allow the reaction mixture to warm to room temperature and
stir overnight.

e For workup, add a 5% aqueous sodium hydroxide solution (225 mL) to hydrolyze the
reaction intermediate.

o Separate the aqueous layer and adjust its pH to 5 using a 10% aqueous hydrochloric acid
solution.

o A white precipitate will form. Collect the solid product by filtration.

o Dry the collected solid to yield 2-Methoxypyridine-3-boronic acid (typical yield: 22.23 g,
68%).[11]

Quality Control and Characterization Protocols

Purity and identity are typically confirmed using a combination of chromatographic and
spectroscopic methods.

o High-Performance Liquid Chromatography (HPLC): Used to determine the purity of the
compound. A sample is dissolved in a suitable solvent (e.g., methanol) and injected into the
HPLC system. The percentage purity is calculated based on the area of the product peak
relative to the total area of all peaks in the chromatogram. Purity is often specified as >295%
or higher.[2][5][8]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR is used to confirm the chemical
structure. The sample is dissolved in a deuterated solvent, and the resulting spectrum is
analyzed to ensure the signals correspond to the protons of 2-Methoxypyridine-3-boronic
acid and that their integrations are correct.[12]
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o Melting Point Determination: A small amount of the crystalline solid is packed into a capillary
tube and heated in a melting point apparatus. The temperature range over which the solid
melts is recorded and compared to the literature value.[3][5][8]

o Acid-Base Titration: As a boronic acid, its purity can be assayed via neutralization titration
with a standardized base to confirm the concentration of the acidic functional group.[10][12]

Visualizations: Workflows and Relationships

Diagrams are provided to illustrate the synthesis workflow and the central role of this reagent in

synthetic chemistry.

Synthesis Workflow for 2-Methoxypyridine-3-boronic acid
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Caption: A step-by-step workflow for the synthesis of 2-Methoxypyridine-3-boronic acid.
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Role of 2-Methoxypyridine-3-boronic acid in Research
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Caption: Key applications stemming from the structure of 2-Methoxypyridine-3-boronic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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